2-(2-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)acetamide

• IUPAC Name: 2-[2-[[furan-2-ylmethyl(3-methylbutan-2-yl)amino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C19H26N2O3/c1-14(2)15(3)21(12-17-8-6-10-23-17)11-16-7-4-5-9-18(16)24-13-19(20)22/h4-10,14-15H,11-13H2,1-3H3,(H2,20,22)
• InChI Key: YVNIGOGMDAMAKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)N(CC1=CC=CC=C1OCC(=O)N)CC2=CC=CO2
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

2-(2-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)acetamide is a chemical compound that belongs to the class of amides. It is a synthetic compound that has been widely used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 2-(2-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)acetamide is not well understood. However, it is believed to act as a modulator of protein function by binding to specific sites on proteins and altering their activity. It may also act as an inhibitor of enzyme activity by binding to the active site of enzymes and preventing their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well documented. However, it has been shown to have anti-cancer activity in vitro and in vivo. It has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)acetamide in lab experiments include its synthetic accessibility, its versatility as a building block for the synthesis of various organic compounds, and its potential as a tool for the study of protein-ligand interactions and for the development of new drugs. The limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity, and its lack of well-documented biochemical and physiological effects.

Future Directions

There are several future directions for the use of 2-(2-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)acetamide in scientific research. One direction is the development of new synthetic methods for the preparation of this compound and its derivatives. Another direction is the study of its potential as a modulator of protein function and as an inhibitor of enzyme activity. Additionally, the study of its potential as a therapeutic agent for the treatment of cancer, inflammation, and pain is an important future direction. Finally, the investigation of its potential as a tool for the study of protein-ligand interactions and for the development of new drugs is an area of great interest.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research for various purposes. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Although much remains to be learned about this compound, its potential as a tool for the study of protein-ligand interactions and for the development of new drugs makes it an area of great interest for future research.

Scientific Research Applications

2-(2-{[(1,2-dimethylpropyl)(2-furylmethyl)amino]methyl}phenoxy)acetamide has been extensively used in scientific research for various purposes. It has been used as a ligand for the synthesis of metal complexes for catalytic applications. It has also been used as a building block for the synthesis of various organic compounds. In addition, it has been used as a tool for the study of protein-ligand interactions and for the development of new drugs.